Cas no 921581-81-9 (N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 921581-81-9
• MF: C₁₆H₁₈FN₃O₅
• MW: 351.329627513886
• CID: 6094345
• PubChem ID: 8556496
• Update Time: 2025-08-05

N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-1,6-dihydro-4-methoxy-6-oxo-
• N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• F2213-0556
• AKOS024628966
• 921581-81-9

• Inchi： 1S/C16H18FN3O5/c1-23-12-8-13(21)20(11-6-4-10(17)5-7-11)19-15(12)16(22)18-9-14(24-2)25-3/h4-8,14H,9H2,1-3H3,(H,18,22)
• InChI Key： SIPCWWFJMZXYKQ-UHFFFAOYSA-N
• SMILES： C1(C(NCC(OC)OC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OC

Computed Properties

• Exact Mass: 351.12304885g/mol
• Monoisotopic Mass: 351.12304885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 10.32±0.40(Predicted)

Additional information on N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide

Recent Advances in the Study of N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 921581-81-9)

N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide (CAS: 921581-81-9) is a novel chemical entity that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridazine core and functionalized side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further drug development.

The synthesis of N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that ensures high yield and purity. Key steps include the condensation of 4-fluorophenylhydrazine with a β-keto ester derivative, followed by cyclization and subsequent functionalization with a dimethoxyethyl group. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several kinase targets, particularly those involved in inflammatory and oncogenic pathways. For instance, it has shown significant inhibition of p38 MAP kinase, a key player in the regulation of inflammatory responses. These findings suggest its potential utility in the treatment of chronic inflammatory diseases and certain types of cancer. Moreover, the compound's selectivity profile minimizes off-target effects, enhancing its therapeutic index.

Pharmacokinetic studies in animal models have revealed favorable absorption and distribution properties, with good oral bioavailability and sustained plasma concentrations. The compound's metabolic stability is attributed to the presence of the dimethoxyethyl group, which reduces susceptibility to hepatic first-pass metabolism. These properties underscore its potential as an orally administered therapeutic agent. However, further optimization may be required to address certain challenges, such as potential drug-drug interactions and long-term toxicity.

In conclusion, N-(2,2-dimethoxyethyl)-1-(4-fluorophenyl)-4-methoxy-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a promising lead compound in the field of medicinal chemistry. Its unique structural features, combined with its potent biological activity and favorable pharmacokinetic profile, make it a strong candidate for further preclinical and clinical development. Future research should focus on expanding its therapeutic applications and optimizing its pharmacological properties to maximize clinical benefits.